1-((5-Benzoylthiophen-2-yl)methyl)-3-cyclopentylurea

• IUPAC Name: 1-[(5-benzoylthiophen-2-yl)methyl]-3-cyclopentylurea
• InChI: InChI=1S/C18H20N2O2S/c21-17(13-6-2-1-3-7-13)16-11-10-15(23-16)12-19-18(22)20-14-8-4-5-9-14/h1-3,6-7,10-11,14H,4-5,8-9,12H2,(H2,19,20,22)
• InChI Key: GNEJZDFXIHFVGN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)NCC2=CC=C(S2)C(=O)C3=CC=CC=C3
• Molecular Formula: C18H20N2O2S
• Molecular Weight: 328.4 g/mol
• CAS No.: 1797276-63-1

Description

1-((5-Benzoylthiophen-2-yl)methyl)-3-cyclopentylurea is a useful research compound. Its molecular formula is C18H20N2O2S and its molecular weight is 328.43. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Cytotoxic Activity

Compounds with benzoylthiophene moieties have been synthesized and evaluated for their antimicrobial and cytotoxic properties. For example, a series of azetidine-2-one derivatives of 1H-benzimidazole, which could share structural similarities with 1-((5-Benzoylthiophen-2-yl)methyl)-3-cyclopentylurea, were prepared and shown to exhibit good antibacterial activity and cytotoxicity in vitro (Noolvi et al., 2014).

Anti-Inflammatory Properties

The soluble guanylyl cyclase activator YC-1, which is structurally distinct but relevant for discussing potential applications of benzoylthiophene derivatives, was found to inhibit human neutrophil functions through a cGMP-independent pathway, suggesting potential for treating cardiovascular diseases (Hwang et al., 2003).

Antitumor Agents

Complexes containing benzohydrazide and thiophene moieties have been characterized for their cytotoxic activity against cancer cells, demonstrating that these types of compounds could be potent antitumor agents with significant activity against certain cancer cell lines (Asegbeloyin et al., 2014).

Substance Detection and Analysis

Research on novel compounds for detecting and analyzing substances has included the study of azepane isomers and inhibitors of fatty acid amide hydrolase, which, while not directly related, indicates a broader scope of scientific inquiry into novel compounds for diverse applications (Nakajima et al., 2012).

Anticancer and Antiviral Research

Further research has focused on the synthesis of compounds with potential anticancer and antiviral activities. For example, novel pyrazole integrated 1,3,4-oxadiazoles have been synthesized and characterized, demonstrating antimicrobial activity and suggesting a pathway for developing therapeutic agents (Ningaiah et al., 2014).